Cas no 2217-07-4 (Benzenamine,N,N-dipropyl-)

• Product name: Benzenamine,N,N-dipropyl-
• CAS No: 2217-07-4
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• MDL: MFCD00035797
• CID: 276752
• PubChem ID: 87568401

Benzenamine,N,N-dipropyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N,N-dipropyl-
• N,N-Dipropylaniline
• N,N-Di-n-propylaniline
• Aniline,N-dipropyl
• Dipropylamine,N-phenyl
• Dipropylaniline
• dipropylphenylamine
• N,N-dipropylphenylamine
• N-Phenyldipropylamine
• phenyldipropylamine
• D1941
• DTXSID5062265
• BZ9F2K19KE
• Aniline,N-dipropyl-
• W-107496
• SCHEMBL411733
• EINECS 218-705-9
• 2217-07-4
• AKOS009031624
• FT-0634141
• Benzenamine, N,N-dipropyl-
• UNII-BZ9F2K19KE
• Aniline, N,N-dipropyl-
• NS00049481
• N,N-dipropyl-aniline
• Benzenamine,N-dipropyl-
• N, N-dipropylaniline
• NSC5689
• D89952
• Dipropylamine, N-phenyl-
• NSC-5689
• MFCD00035797
• InChI=1/C12H19N/c1-3-10-13(11-4-2)12-8-6-5-7-9-12/h5-9H,3-4,10-11H2,1-2H
• CAA21707
• N,N-DIPROPYLBENZENAMINE
• N,N-Di-(n-propyl)benzenamine
• NSC 5689
• DB-045829

• MDL： MFCD00035797
• Inchi： InChI=1S/C12H19N/c1-3-10-13(11-4-2)12-8-6-5-7-9-12/h5-9H,3-4,10-11H2,1-2H3
• InChI Key： MMFBQHXDINNBMW-UHFFFAOYSA-N
• SMILES： CCCN(CCC)C1=CC=CC=C1

Computed Properties

• Exact Mass: 177.15200
• Monoisotopic Mass: 177.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 3.2
• XLogP3: 3.8

Experimental Properties

• Color/Form: Yellowish oily liquid
• Density: 0,92 g/cm3
• Melting Point: -45°C (estimate)
• Boiling Point: 112°C/11.3mmHg
• Flash Point: 102.2°C
• Refractive Index: 1.5260-1.5280
• PSA: 3.24000
• LogP: 3.31300
• Solubility: Not determined

Benzenamine,N,N-dipropyl- Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38

Benzenamine,N,N-dipropyl- Customs Data

• HS CODE：2921420090
• Customs Data：

  China Customs Code:

  2921420090

  Overview:

  2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Benzenamine,N,N-dipropyl-

Benzenamine, N,N-dipropyl- (CAS No. 2217-07-4): An Overview of Its Properties, Applications, and Recent Research

Benzenamine, N,N-dipropyl- (CAS No. 2217-07-4) is a versatile organic compound with a wide range of applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic amine structure, where the nitrogen atom is substituted with two propyl groups. The unique chemical properties of Benzenamine, N,N-dipropyl- make it an important intermediate in the synthesis of a variety of compounds and materials.

The molecular formula of Benzenamine, N,N-dipropyl- is C₁₁H₁₇N, and its molecular weight is 163.25 g/mol. The compound is a colorless to pale yellow liquid with a characteristic amine odor. It is soluble in most organic solvents but has limited solubility in water. The boiling point of Benzenamine, N,N-dipropyl- is approximately 205°C at atmospheric pressure.

In the pharmaceutical industry, Benzenamine, N,N-dipropyl- is used as an intermediate in the synthesis of various drugs and pharmaceutical compounds. Its amine functionality can be readily modified through a range of chemical reactions, making it a valuable building block for the development of new therapeutic agents. Recent research has focused on the use of Benzenamine, N,N-dipropyl- in the synthesis of novel antiviral and anticancer drugs.

A study published in the Journal of Medicinal Chemistry highlighted the potential of Benzenamine, N,N-dipropyl--derived compounds as inhibitors of viral replication. The researchers synthesized a series of derivatives and evaluated their antiviral activity against several strains of viruses. The results showed that certain derivatives exhibited potent antiviral activity with low cytotoxicity, making them promising candidates for further development.

In addition to its pharmaceutical applications, Benzenamine, N,N-dipropyl- is also used in materials science for the synthesis of functional polymers and coatings. Its ability to undergo polymerization reactions makes it a useful monomer for the preparation of polymeric materials with tailored properties. Recent advancements in polymer science have led to the development of new methods for incorporating Benzenamine, N,N-dipropyl- into polymer chains, resulting in materials with enhanced mechanical and thermal stability.

A research team from the University of California published a study in Macromolecules that demonstrated the use of Benzenamine, N,N-dipropyl--based monomers in the synthesis of high-performance thermosetting resins. The resulting polymers exhibited excellent thermal stability and mechanical strength, making them suitable for applications in aerospace and automotive industries.

The environmental impact of chemical compounds is an important consideration in their development and application. Recent studies have focused on the biodegradability and environmental fate of Benzenamine, N,N-dipropyl-. A study published in Environmental Science & Technology reported that under aerobic conditions, Benzenamine, N,N-dipropyl- can be biodegraded by microorganisms present in soil and water environments. This finding suggests that the compound has a relatively low environmental persistence and may be considered environmentally friendly compared to other aromatic amines.

The safety profile of Benzenamine, N,N-dipropyl- is another critical aspect that has been extensively studied. While aromatic amines as a class are known to have potential health risks, recent toxicological studies have shown that Benzenamine, N,N-dipropyl- exhibits low toxicity when used under controlled conditions. A comprehensive review published in Toxicology Letters summarized the available data on the toxicological properties of Benzenamine, N,N-dipropyl-, concluding that it can be safely handled and used in industrial settings when appropriate safety measures are followed.

In conclusion, Benzenamine, N,N-dipropyl- (CAS No. 2217-07-4) is a multifaceted compound with significant potential in various fields. Its unique chemical properties make it an important intermediate in pharmaceutical synthesis and materials science. Recent research has expanded our understanding of its applications and safety profile, paving the way for its continued use and development in innovative ways.